Ethyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate
Overview
Description
Ethyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate, also known as Ethylphenidate, is a synthetic stimulant drug that belongs to the class of phenethylamines. It is a potent psychostimulant and is used for various research purposes. Ethylphenidate is a structural analogue of methylphenidate, which is a widely used drug for the treatment of attention deficit hyperactivity disorder (ADHD).
Mechanism of Action
Ethyl 3-(3-methylphenyl)pyrrolidine-2-carboxylatete acts as a reuptake inhibitor of dopamine and norepinephrine transporters. It increases the levels of dopamine and norepinephrine in the synaptic cleft, leading to increased stimulation of the central nervous system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Ethyl 3-(3-methylphenyl)pyrrolidine-2-carboxylatete are similar to those of methylphenidate. It increases the levels of dopamine and norepinephrine in the brain, leading to increased alertness, focus, and energy. It also increases heart rate, blood pressure, and respiratory rate.
Advantages and Limitations for Lab Experiments
One of the advantages of using Ethyl 3-(3-methylphenyl)pyrrolidine-2-carboxylatete in lab experiments is its potency and selectivity for dopamine and norepinephrine transporters. It allows researchers to study the effects of psychostimulants on specific neurotransmitter systems. However, one of the limitations of using Ethyl 3-(3-methylphenyl)pyrrolidine-2-carboxylatete is its potential for abuse and addiction. Therefore, it should only be used in controlled settings and with appropriate safety measures.
Future Directions
There are several future directions for research on Ethyl 3-(3-methylphenyl)pyrrolidine-2-carboxylatete. One area of research could be to study the long-term effects of Ethyl 3-(3-methylphenyl)pyrrolidine-2-carboxylatete on the central nervous system, particularly on cognitive functions and behavior. Another area of research could be to study the effects of Ethyl 3-(3-methylphenyl)pyrrolidine-2-carboxylatete on different neurotransmitter systems, such as serotonin and gamma-aminobutyric acid (GABA). Furthermore, research could be conducted to develop new analogues of Ethyl 3-(3-methylphenyl)pyrrolidine-2-carboxylatete with improved pharmacological properties and fewer side effects.
Conclusion:
In conclusion, Ethyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate is a synthetic stimulant drug that has been extensively used in scientific research. It acts as a reuptake inhibitor of dopamine and norepinephrine transporters and has similar biochemical and physiological effects to methylphenidate. It has several advantages and limitations for lab experiments and has several future directions for research.
Synthesis Methods
The synthesis of Ethyl 3-(3-methylphenyl)pyrrolidine-2-carboxylatete involves the condensation of 3-methylphenylacetone with ethyl 2-oxo-2-(3-pyrrolidinyl) acetate in the presence of a catalyst. The resulting compound is then hydrolyzed to obtain Ethyl 3-(3-methylphenyl)pyrrolidine-2-carboxylatete.
Scientific Research Applications
Ethyl 3-(3-methylphenyl)pyrrolidine-2-carboxylatete has been extensively used in scientific research for various purposes. It has been used to study the effects of psychostimulants on the central nervous system, particularly on dopamine and norepinephrine transporters. It has also been used to study the effects of psychostimulants on cognitive functions, such as attention, memory, and learning.
properties
IUPAC Name |
ethyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2/c1-3-17-14(16)13-12(7-8-15-13)11-6-4-5-10(2)9-11/h4-6,9,12-13,15H,3,7-8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PRVXFSWZFPLRGO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1C(CCN1)C2=CC=CC(=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate](/img/structure/B2620130.png)
![2-chloro-N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]acetamide](/img/structure/B2620132.png)
![N-(3-Ethoxy-5-oxaspiro[3.4]octan-1-yl)but-2-ynamide](/img/structure/B2620133.png)
![N1-(3-hydroxy-3-(thiophen-2-yl)propyl)-N2-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide](/img/structure/B2620134.png)
![2-((3-ethyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(3-methoxyphenyl)acetamide](/img/structure/B2620141.png)
![3-(4-Methoxyphenyl)-1-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)propan-1-one](/img/structure/B2620143.png)
![(2E)-3-(2-methylphenyl)-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}prop-2-enamide](/img/structure/B2620146.png)
![N~6~-(2,3-dihydro-1,4-benzodioxin-6-yl)-N~6~-(3-fluorobenzyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide](/img/structure/B2620148.png)
![2-(7-acetyl-2,4-dioxo-3-phenyl-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-1(2H)-yl)-N-(2-ethoxyphenyl)acetamide](/img/no-structure.png)
